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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551 Get Quote

Technical Support Center: CAY10526
This technical support center provides guidance on the long-term storage and handling of

CAY10526 powder for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of CAY10526 powder?

A1: CAY10526 powder should be stored at -20°C for long-term stability.[1]

Q2: What is the expected shelf-life of CAY10526 powder when stored correctly?

A2: When stored at -20°C, CAY10526 as a crystalline solid is stable for at least four years.[1]

Q3: How should I properly dissolve CAY10526 powder for experimental use?

A3: CAY10526 is soluble in organic solvents like DMSO and DMF at approximately 30 mg/ml,

and in ethanol at about 1 mg/ml. For aqueous solutions, it is recommended to first dissolve the

compound in DMSO and then dilute with the aqueous buffer of choice.

Q4: Can I store CAY10526 in a solution?

A4: It is not recommended to store aqueous solutions of CAY10526 for more than one day.[1]

For organic stock solutions, while not explicitly stated, it is best practice to prepare them fresh.

If storage is necessary, store in tightly sealed vials at -20°C or -80°C for short periods and

minimize freeze-thaw cycles.
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Q5: Is CAY10526 sensitive to light or moisture?

A5: While the datasheet does not specify light or moisture sensitivity, as a general precaution

for long-term storage of chemical compounds, it is advisable to store CAY10526 in a tightly

sealed container, protected from light, in a dry environment.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder
Inappropriate solvent or

insufficient solvent volume.

Ensure you are using a

recommended solvent such as

DMSO or DMF. Gently warm

the solution and vortex to aid

dissolution. For aqueous

buffers, first dissolve in a

minimal amount of DMSO.

Reduced Compound Activity
Improper storage conditions

leading to degradation.

Verify that the compound has

been consistently stored at

-20°C. Consider performing a

quality control check, such as

HPLC or LC-MS, to assess the

purity of the compound.

Multiple freeze-thaw cycles of

stock solutions.

Prepare fresh stock solutions

for critical experiments. If using

a previously prepared stock,

ensure it has undergone

minimal freeze-thaw cycles.

Precipitation in Aqueous

Solution

Poor solubility in aqueous

buffers.

Increase the percentage of the

initial organic solvent (e.g.,

DMSO) in the final aqueous

solution, ensuring it is

compatible with your

experimental system. Do not

store aqueous solutions for

more than a day.
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Quantitative Data Summary
Parameter Value Reference

Storage Temperature -20°C

Stability ≥ 4 years

Formulation Crystalline solid

Solubility in DMSO/DMF ~30 mg/mL [2]

Solubility in Ethanol ~1 mg/mL

Solubility in 1:1 DMSO:PBS

(pH 7.2)
~0.5 mg/mL [2]

Experimental Protocols
Protocol for Reconstitution of CAY10526 Powder

Equilibration: Before opening, allow the vial of CAY10526 powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture onto the

powder.

Solvent Preparation: Prepare the desired organic solvent (e.g., DMSO, DMF). Ensure the

solvent is anhydrous and of high purity.

Dissolution: Aseptically add the appropriate volume of the organic solvent to the vial to

achieve the desired stock concentration. For example, to prepare a 10 mM stock solution of

CAY10526 (Formula Weight: 311.1 g/mol ), add 321.4 µL of DMSO to 1 mg of powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aqueous Dilution (if required): For experiments requiring an aqueous solution, further dilute

the organic stock solution with the appropriate aqueous buffer (e.g., PBS). It is

recommended to add the stock solution to the buffer while vortexing to prevent precipitation.

Do not store the final aqueous solution for more than one day.[1]
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Storage of Stock Solution: If the organic stock solution is not for immediate use, it can be

aliquoted into smaller volumes to minimize freeze-thaw cycles and stored in tightly sealed

vials at -20°C or -80°C for short-term storage.
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Caption: Workflow for handling CAY10526 from storage to experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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